Cas no 68084-07-1 (2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate)

2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate structure
68084-07-1 structure
Product Name:2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate
CAS No:68084-07-1
MF:C11H16O3
MW:196.242943763733
CID:968723
PubChem ID:106532
Update Time:2025-04-19

2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-oxo-1-cyclopenten-1-yl isovalerate
    • 2-methyl-5-oxocyclopent-1-en-1-yl 3-methylbutanoate
    • Butanoic acid, 3-methyl-, 2-methyl-5-oxo-1-cyclopenten-1-yl ester
    • Cyclotene isovalerate
    • 6TPI33095Q
    • 68084-07-1
    • EINECS 268-419-3
    • AKOS006271422
    • (2-methyl-5-oxocyclopenten-1-yl) 3-methylbutanoate
    • UNII-6TPI33095Q
    • DTXSID3071068
    • Q27265512
    • NS00036397
    • ISOVALERIC ACID, 2-METHYL-5-OXO-1-CYCLOPENTEN-1-YL ESTER
    • BMRCKURWGZUABP-UHFFFAOYSA-N
    • Inchi: 1S/C11H16O3/c1-7(2)6-10(13)14-11-8(3)4-5-9(11)12/h7H,4-6H2,1-3H3
    • InChI Key: BMRCKURWGZUABP-UHFFFAOYSA-N
    • SMILES: O(C(CC(C)C)=O)C1C(CCC=1C)=O

Computed Properties

  • Exact Mass: 196.10998
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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